Cas no 100371-41-3 (Carbamic acid, methyl-,2-hydroxy-3-(o-methoxyphenoxy)propyl ester (6CI))
100371-41-3 structure
Product Name:Carbamic acid, methyl-,2-hydroxy-3-(o-methoxyphenoxy)propyl ester (6CI)
CAS No:100371-41-3
MF:C12H17NO5
MW:255.267083883286
CID:192691
PubChem ID:57833
Update Time:2025-04-19
Carbamic acid, methyl-,2-hydroxy-3-(o-methoxyphenoxy)propyl ester (6CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, methyl-,2-hydroxy-3-(o-methoxyphenoxy)propyl ester (6CI)
- [2-hydroxy-3-(2-methoxyphenoxy)propyl] N-methylcarbamate
- 1,2-Propanediol, 3-(o-methoxyphenoxy)-, methylcarbamate
- 100371-41-3
- CARBAMIC ACID, METHYL-, 2-HYDROXY-3-(o-METHOXYPHENOXY)PROPYL ESTER
- 2-Hydroxy-3-(2-methoxyphenoxy)propyl hydrogen methylcarbonimidate
- 3-(o-Methoxyphenoxy)-2-hydroxypropyl N-methylcarbamate
- BRN 3361207
- DTXSID20905447
-
- Inchi: 1S/C12H17NO5/c1-13-12(15)18-8-9(14)7-17-11-6-4-3-5-10(11)16-2/h3-6,9,14H,7-8H2,1-2H3,(H,13,15)
- InChI Key: ISICZGLMNYHTGE-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1OC)CC(COC(NC)=O)O
Computed Properties
- Exact Mass: 255.11071
- Monoisotopic Mass: 255.110673
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 77
Experimental Properties
- Density: 1.194
- Boiling Point: 441.9°Cat760mmHg
- Flash Point: 221.1°C
- Refractive Index: 1.52
- PSA: 77.02
- LogP: 0.99530
Carbamic acid, methyl-,2-hydroxy-3-(o-methoxyphenoxy)propyl ester (6CI) Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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